Cas no 13139-16-7 (Boc-L-Ile-OH)

Boc-L-Ile-OH Properties

Names and Identifiers

• Boc-L-Isoleucine
• Boc-Ile-OH
• N-(tert-Butoxycarbonyl)-L-isoleucine Hemihydrate
• BOC-L-Ile
• (2S,3S)-2-((tert-Butoxycarbonyl)amino)-3-methylpentanoic acid
• Boc-L-Ile-OH
• H-Glu(OBzl)-OBzl•TosOH
• N-Boc-L-isoleucine
• (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• 2 H2OBoc-L-isoleucine heMihydrate
• 2H2O
• Boc-Ile-OH 1
• Boc-Ile-OH Hemihydrate
• Boc-Ile-OH.1
• Boc-Ile-OH·1
• Boc-Ile-OH•1
• Boc-lle-OH·1
• N-(tert-Butoxycarbonyl)-L-isoleucine,Boc-L-isoleucine
• N-Boc-L-isoleucine Hemihydrate
• N-(tert-Butoxycarbonyl)-L-isoleucine
• Boc-L-lle-OH
• BOC-ISOLEUCINE
• Boc-Ile-OH.H2O
• Boc-Ile-OH.5H2O
• Boc-L-Isovaline
• Boc-Ile-OH1
• Boc-Ile-OH 98%
• Boc-DL-Ile-OH
• Boc-DL-isoleucine
• L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-
• QJCNLJWUIOIMMF-YUMQZZPRSA-N
• (2S,3S)-2-{[(Tert-Butoxy)Carbonyl]Amino}-3-Methylpentanoic Acid
• tert-Butyloxycarbonyl-L-isoleucine
• (2S,3S)-2-(tert-butoxycarbonylamino)-3-methylpentanoic acid
• N-tert-Butoxycarbonyl-L-isoleucine
• (2S
• +Expand

• MDL： MFCD00076948
• InChIKey： QJCNLJWUIOIMMF-YUMQZZPRSA-N
• Inchi： 1S/C11H21NO4/c1-6-7(2)8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t7-,8-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])[C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1711700

Computed Properties

• Exact Mass: 231.14700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 231.147
• Heavy Atom Count: 16
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 2.40130
• PSA: 75.63000
• Refractive Index: 2.7 ° (C=2, AcOH)
• Water Partition Coefficient: Soluble in methanol. Insoluble in water.
• Boiling Point: 356℃ at 760 mmHg
• Melting Point: 59.0 to 63.0 deg-C
• Flash Point: 169.1℃
• Color/Form: White crystalline powder.
• Solubility: Soluble in acetic acid, ethyl acetate, insoluble in petroleum ether.
• Specific Rotation: 2 º (c=2,CH3COOH)
• Optical Activity: [α]20/D +2.7°, c = 2 in acetic acid
• Density: 1.1202 (rough estimate)

Boc-L-Ile-OH Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：Yes

Boc-L-Ile-OH Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters